N-(2-((4-fluoro-3-methylphenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)-3-methylbenzamide
Description
N-(2-((4-fluoro-3-methylphenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)-3-methylbenzamide is a useful research compound. Its molecular formula is C21H20FNO3S2 and its molecular weight is 417.51. The purity is usually 95%.
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Scientific Research Applications
Novel Insecticides
Research into similar compounds with sulfonyl and fluorine substitutions has led to the development of novel classes of insecticides, such as Flubendiamide. These compounds exhibit strong activity against lepidopterous pests and offer a novel mode of action distinct from existing commercial insecticides. They are also noted for their safety towards non-target organisms, making them suitable for integrated pest management programs (Tohnishi et al., 2005).
Medical Imaging
In medical research, derivatives of this compound class have been explored for their potential in imaging, specifically as radiolabelled nonpeptide angiotensin II antagonists useful for angiotensin II, AT1 receptor imaging (Hamill et al., 1996). This application is critical for advancing our understanding of cardiovascular diseases and developing new therapeutic strategies.
Antibacterial Agents
A series of derivatives were synthesized and evaluated for their antibacterial properties, showing promise against Proteus vulgaris. These findings suggest potential applications in developing new antibacterial agents (Ravichandiran et al., 2015).
Molecular Docking and Crystal Structures
The compound's derivatives have been studied for their interactions with bacterial proteins through molecular docking, providing insights into designing more effective antibacterial agents. Additionally, the crystal structures of related N-(arylsulfonyl)-4-fluorobenzamides have been described, contributing to the understanding of their molecular conformations and potential reactivity (Suchetan et al., 2016).
Photomodulated Fluorescence Properties
Modifications of the cyclic sulfide group in related structures have led to the development of new photochromic fulgides displaying photomodulated fluorescence properties. This finding has implications for developing fluorescent materials with potential applications in sensing and imaging technologies (Rybalkin et al., 2016).
properties
IUPAC Name |
N-[2-(4-fluoro-3-methylphenyl)sulfonyl-2-thiophen-2-ylethyl]-3-methylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20FNO3S2/c1-14-5-3-6-16(11-14)21(24)23-13-20(19-7-4-10-27-19)28(25,26)17-8-9-18(22)15(2)12-17/h3-12,20H,13H2,1-2H3,(H,23,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SXEQBGDAIWAUMA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NCC(C2=CC=CS2)S(=O)(=O)C3=CC(=C(C=C3)F)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20FNO3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-((4-fluoro-3-methylphenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)-3-methylbenzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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